molecular formula C11H8F2N2O3 B8454716 5-(3-Difluoromethoxy-phenyl)-2H-pyrazole-3-carboxylic acid

5-(3-Difluoromethoxy-phenyl)-2H-pyrazole-3-carboxylic acid

Cat. No.: B8454716
M. Wt: 254.19 g/mol
InChI Key: VNSXKSKOUFZMJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Difluoromethoxy-phenyl)-2H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8F2N2O3 and its molecular weight is 254.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F2N2O3

Molecular Weight

254.19 g/mol

IUPAC Name

3-[3-(difluoromethoxy)phenyl]-1H-pyrazole-5-carboxylic acid

InChI

InChI=1S/C11H8F2N2O3/c12-11(13)18-7-3-1-2-6(4-7)8-5-9(10(16)17)15-14-8/h1-5,11H,(H,14,15)(H,16,17)

InChI Key

VNSXKSKOUFZMJH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OC(F)F)C2=NNC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(3-Difluoromethoxy-phenyl)-2H-pyrazole-3-carboxylic acid methyl ester: To a solution of (Z)-methyl 4-(3-(difluoromethoxy)phenyl)-2-hydroxy-4-oxobut-2-enoate (CAS-832741-03-4) (800 mg, 2.94 mmol, Eq: 1.00) in Ethanol (20 ml) was added Hydrazine hydrochloride (220 mg, 3.21 mmol, Eq: 1.093) at rt to give an orange suspension. The resulting mixture was stirred overnight at the same temperature. After 1 day the reaction was complete. After stirring the solvent was removed under reduce pressure and to the mixture was added brine, the solution was extracted two times with AcOEt, and the combined organic layers were dried over MgSO4, filtered and concentrated to give the desired compound as a light-brown solid (630 mg, 79.9%). MS (ISP): 269.0 ([M+H]+).
Name
5-(3-Difluoromethoxy-phenyl)-2H-pyrazole-3-carboxylic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
220 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
79.9%

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